tert-Butyl (4-((4-chloro-5-methylpyrimidin-2-yl)amino)cyclohexyl)carbamate

Specification

• CAS No.: 1289387-42-3
• Molecular Formula: C16H25ClN4O2
• Molecular Weight: 340.8
• IUPAC Name: tert-butyl N-[4-[(4-chloro-5-methylpyrimidin-2-yl)amino]cyclohexyl]carbamate
• Standard InChI: InChI=1S/C16H25ClN4O2/c1-10-9-18-14(21-13(10)17)19-11-5-7-12(8-6-11)20-15(22)23-16(2,3)4/h9,11-12H,5-8H2,1-4H3,(H,20,22)(H,18,19,21)
• Standard InChI Key: LBQVKCGRJZQTRA-UHFFFAOYSA-N
• SMILES: CC1=CN=C(N=C1Cl)NC2CCC(CC2)NC(=O)OC(C)(C)C
• Canonical SMILES: CC1=CN=C(N=C1Cl)NC2CCC(CC2)NC(=O)OC(C)(C)C

Introduction

tert-Butyl (4-((4-chloro-5-methylpyrimidin-2-yl)amino)cyclohexyl)carbamate is a synthetic organic compound that belongs to the class of carbamates. Carbamates are esters or salts of carbamic acid and are known for their diverse biological activities and applications in medicinal chemistry. This compound features a complex structure, including a tert-butyl group, a pyrimidine derivative, and a cyclohexyl moiety, which contribute to its potential biological activity and utility in drug development.

Synthesis and Preparation

The synthesis of tert-Butyl (4-((4-chloro-5-methylpyrimidin-2-yl)amino)cyclohexyl)carbamate typically involves multiple steps, starting from commercially available starting materials such as 4-chloro-5-methylpyrimidine and cyclohexylamine derivatives. The process requires careful optimization of reaction conditions to achieve desired yields and purity levels.

Biological Activity and Potential Applications

While specific biological activity data for tert-Butyl (4-((4-chloro-5-methylpyrimidin-2-yl)amino)cyclohexyl)carbamate is limited, related compounds in the carbamate class have shown potential in various biological activities, including antimicrobial and anticancer properties. The structural features of this compound suggest it could interact with biological targets in a manner similar to other carbamates, potentially leading to applications in medicinal chemistry.

Research Findings and Future Directions

Given the lack of detailed research findings specifically on tert-Butyl (4-((4-chloro-5-methylpyrimidin-2-yl)amino)cyclohexyl)carbamate, further studies are needed to fully explore its biological activity and potential applications. This includes in vitro and in vivo testing to assess its efficacy and safety profile.